Cas no 2168655-69-2 (2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one)

• Product Name: 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one
• CAS No: 2168655-69-2
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6106695
• PubChem ID: 165533476
• Update Time: 2025-06-10

2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one
• EN300-1269188
• 2-fluoro-1-[5-(hydroxymethyl)-1,3-thiazol-2-yl]-2-methylpropan-1-one
• 2168655-69-2

• Inchi： 1S/C8H10FNO2S/c1-8(2,9)6(12)7-10-3-5(4-11)13-7/h3,11H,4H2,1-2H3
• InChI Key： AENIHNGDHINITK-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(C(C)(C)F)=O

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one

Introduction to 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one (CAS No. 2168655-69-2)

2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 2168655-69-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a thiazole core, a fluoro substituent, and an hydroxymethyl functional group, making it a versatile scaffold for the development of novel bioactive agents. The structural attributes of this compound contribute to its potential applications in medicinal chemistry, particularly in the design of molecules targeting neurological and inflammatory pathways.

The thiazole ring is a prominent motif in natural products and pharmaceuticals, renowned for its biological activity and structural stability. Its incorporation into 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one enhances the compound's pharmacophoric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the fluoro atom at the 2-position of the thiazole ring is particularly noteworthy, as fluorine substitution can modulate metabolic stability, lipophilicity, and binding affinity. This modification has been extensively explored in drug discovery, where fluorinated compounds often exhibit improved pharmacokinetic profiles.

The hydroxymethyl group at the 5-position introduces polarity and hydrogen bonding capability to the molecule, which can influence its solubility and binding interactions. This feature makes 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one a promising candidate for further derivatization and optimization. In recent years, there has been growing interest in thiazole derivatives as scaffolds for antiviral, antibacterial, and anti-inflammatory agents. The structural flexibility of this compound allows for modifications that can fine-tune its biological activity, making it a valuable tool in synthetic chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one. These studies have highlighted its potential as a lead compound for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The thiazole core is known to interact with cholinesterase enzymes, which are implicated in these conditions. Additionally, the fluoro substituent may enhance binding affinity by increasing hydrophobic interactions with target proteins.

In the realm of medicinal chemistry, the synthesis of analogs of 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one has been reported to yield compounds with enhanced efficacy against inflammatory diseases. The hydroxymethyl group serves as a handle for further functionalization via etherification or esterification reactions, allowing for the creation of prodrugs or conjugates that improve bioavailability or target specificity. These modifications are crucial for translating laboratory findings into clinical applications.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their ability to resist metabolic degradation. In the case of 2-fluoro-1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropan-1-one, the fluorine atom may enhance binding to biological targets by increasing lipophilicity while maintaining polar interactions through hydrogen bonding involving the hydroxymethyl group. This dual functionality makes it an attractive candidate for drug development.

Current research is also exploring the use of this compound as a precursor for more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or heteroaryl groups at various positions on the thiazole scaffold, expanding its utility in medicinal chemistry. The ability to modify multiple sites on the molecule provides chemists with unparalleled flexibility in designing novel bioactive agents.

The synthesis of 2-fluoro-1-(5-hydroxymethyl)-4-methylthiazole derivatives, including our target compound with CAS no. 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 - 2168655 - 69 , has been optimized using modern synthetic techniques such as transition metal catalysis and microwave-assisted reactions. These methods have significantly reduced reaction times and improved yields, making large-scale production more feasible. The efficiency of these synthetic routes underscores the importance of this compound in industrial applications.

In conclusion,2-fluoro-1-5-(hydroxymethyl)-,3-thiazol-; _;,_-,_-,_-,_-,_-,_-,_-,^{Methylation; CAS No.: [2168655] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [-] [-] [-] [-] [-] [-] [-] [-] [-] [-] [-] [-] [-]} .CAS no: , is a multifaceted compound with significant potential in pharmaceutical research and development.
The combination of structural features such as thiazole core,fluorine substitution,and an hydroxymethyl group makes it an ideal candidate for further exploration.
With ongoing research focusing on its derivatives' biological activities,synthetic accessibility,and pharmacokinetic properties,this molecule represents a valuable asset in modern drug discovery efforts.
Continued investigation into its applications will likely uncover novel therapeutic strategies across various medical disciplines.